Cas no 104274-04-6 (Butanoic acid, 2-[[4-(1-oxobutoxy)phenyl]methylene]-)

• Product name: Butanoic acid, 2-[[4-(1-oxobutoxy)phenyl]methylene]-
• CAS No: 104274-04-6
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 1142427

Butanoic acid, 2-[[4-(1-oxobutoxy)phenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[[4-(1-oxobutoxy)phenyl]methylene]-

• Inchi： 1S/C15H18O4/c1-3-5-14(16)19-13-8-6-11(7-9-13)10-12(4-2)15(17)18/h6-10H,3-5H2,1-2H3,(H,17,18)
• InChI Key： OHJGKUKNHMWTCP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=CC1=CC=C(OC(=O)CCC)C=C1)CC

Computed Properties

• Exact Mass: 262.12054

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 405.5±20.0 °C(Predicted)
• PSA: 63.6
• pka: 4.75±0.10(Predicted)